Cas no 2137995-91-4 (4-(2,2-dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-(2,2-dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137995-91-4
• MF: C₁₀H₁₈FN₃O₂S
• MW: 263.332224369049
• CID: 6216908
• PubChem ID: 165476828
• Update Time: 2025-05-22

4-(2,2-dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-782874
• 2137995-91-4

• Inchi： 1S/C10H18FN3O2S/c1-5-6-8-12-13-9(17(11,15)16)14(8)7-10(2,3)4/h5-7H2,1-4H3
• InChI Key： GXLOOYHSVAJVLE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CCC)N1CC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 263.11037616g/mol
• Monoisotopic Mass: 263.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(2,2-dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride

4-(2,2-Dimethylpropyl)-5-propyl-4H-1,2,4-Triazole-3-Sulfonyl Fluoride: A Comprehensive Overview

4-(2,2-Dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride, also known by its CAS registry number CAS No. 2137995-91-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of sulfonyl fluorides, which are widely studied for their potential applications in drug discovery and as intermediates in chemical synthesis. The structure of this compound is characterized by a triazole ring system substituted with specific alkyl groups and a sulfonyl fluoride moiety, making it a unique molecule with distinct chemical properties.

The synthesis of 4-(2,2-Dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving both yield and purity. The introduction of the sulfonyl fluoride group is a critical step that often requires precise control over reaction conditions to ensure the formation of the desired product. Researchers have explored various reagents and catalysts to facilitate this transformation, with some studies highlighting the use of fluorinating agents under specific solvent systems.

One of the most intriguing aspects of this compound is its potential application in drug development. Sulfonyl fluorides are known to exhibit bioactivity due to their ability to act as inhibitors or modulators of various enzymes and receptors. In recent studies, 4-(2,2-Dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride has been investigated for its potential role in targeting specific protein kinases involved in cancer pathways. Preclinical data suggest that this compound may possess anti-proliferative activity against certain cancer cell lines, making it a promising candidate for further exploration in oncology research.

In addition to its biological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The triazole ring system contributes to aromaticity and conjugation within the molecule, which can be exploited in the design of advanced materials such as organic semiconductors or functional polymers. Recent research has focused on incorporating this compound into polymer matrices to enhance electrical conductivity and thermal stability. These findings open up new possibilities for its use in electronic devices and high-performance materials.

The toxicity profile of 4-(2,2-Dimethylpropyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride has been a subject of recent toxicological studies. While initial assessments indicate that it exhibits moderate cytotoxicity at high concentrations, further investigations are required to fully understand its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for therapeutic applications.

Looking ahead, the future of CAS No. 2137995-91-4 lies in its continued exploration across diverse scientific domains. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications and improve our understanding of this compound's properties. As research progresses, it is anticipated that this molecule will play an increasingly important role in advancing both medical treatments and innovative materials technologies.